2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-(2-oxo-3H-1,4-benzoxazin-4-yl)-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C16H15N3O5S/c17-25(22,23)12-7-5-11(6-8-12)18-15(20)9-19-10-16(21)24-14-4-2-1-3-13(14)19/h1-8H,9-10H2,(H,18,20)(H2,17,22,23)
• InChI Key: HWXRVNIVVZSSLX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)OC2=CC=CC=C2N1CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C16H15N3O5S
• Molecular Weight: 361.4 g/mol

Description

2H-benzo[b][1,4]oxazin-3(4H)-one is a type of organic compound that has been studied for various applications. It’s a part of a larger class of molecules known as benzoxazinones.

Synthesis Analysis

The synthesis of 3-aryl-2H-benzo[b][1,4]oxazin-2-ones has been reported via a TFA-catalyzed tandem reaction of benzo[d]oxazoles with 2-oxo-2-arylacetic acids. This transformation was demonstrated to be compatible with a wide range of functional groups.

Molecular Structure Analysis

The molecular structure of 2H-benzo[b][1,4]oxazin-3(4H)-one consists of a benzene ring fused with an oxazine ring. The oxazine ring contains an oxygen atom, a nitrogen atom, and four carbon atoms.

Chemical Reactions Analysis

In a study, a new class of molecules with the skeleton of 4-phenyl-2H-benzo[b][1,4]oxazin-3(4H)-one were designed and synthesized. The molecules were tested in bioassays, and one of them, 8d-1, was identified as a pan-class I PI3K/mTOR inhibitor.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2H-benzo[b][1,4]oxazin-3(4H)-one derivatives can vary depending on the specific substituents on the benzene and oxazine rings.

Mechanism of Action

While the specific mechanism of action for “2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-sulfamoylphenyl)acetamide” is not available, the related compound 8d-1 was found to inhibit the PI3K/Akt/mTOR signaling pathway, which plays an important role in cancer cell growth and survival.

Future Directions

The future directions in the research of 2H-benzo[b][1,4]oxazin-3(4H)-one derivatives could involve exploring their potential applications in medicinal chemistry, particularly as inhibitors of various signaling pathways in cancer cells.